![molecular formula C5H5ClN2O B176341 5-Chloro-1-methyl-1H-pyrazole-4-carbaldehyde CAS No. 117007-77-9](/img/structure/B176341.png)
5-Chloro-1-methyl-1H-pyrazole-4-carbaldehyde
Overview
Description
5-Chloro-1-methyl-1H-pyrazole-4-carbaldehyde is a chemical compound with the molecular formula C5H5ClN2O . It is a versatile intermediate in the synthesis of various pyrazole derivatives .
Synthesis Analysis
The synthesis of this compound and its derivatives often involves reactions under Vilsmeier-Haack conditions . For instance, it can be synthesized from 3-methyl-1-phenyl-1H-pyrazol-5(4H)-one . Other synthesis methods involve one-pot base-catalyzed cyclocondensation reactions .Molecular Structure Analysis
The molecular structure of this compound is characterized by a pyrazole ring system . The molecules are situated on mirror planes, and the crystal packing exhibits weak intermolecular C—H⋯O interactions and short Cl⋯N contacts .Chemical Reactions Analysis
This compound can undergo various chemical reactions. For instance, it can react with different reagents such as aromatic ketones and hippuric acid . It can also participate in Knoevenagel condensation .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 144.56 . It is a solid at room temperature and should be stored in an inert atmosphere at 2-8°C .Scientific Research Applications
Synthesis and Crystal Structure
5-Chloro-1-methyl-1H-pyrazole-4-carbaldehyde is a versatile intermediate in chemical syntheses. It has been used in the synthesis of new pyrazole derivatives, with its crystal structure determined via X-ray diffraction, revealing specific molecular orientations and interactions (Xu & Shi, 2011).
Formation of Complex Compounds
This compound participates in reactions forming structurally complex molecules. For instance, it reacts with phenylhydrazine to form compounds with nearly coplanar non-H atoms, linking into hydrogen-bonded chains and forming sheets through π-π stacking interactions (Trilleras et al., 2014).
Reactivity with Cyclohexylamine
In reactions with cyclohexylamine, this compound produces different products based on the aryl substituent. This showcases the compound's role in creating a variety of chemical structures, each with specific molecular interactions and hydrogen bonding patterns (Orrego Hernandez et al., 2015).
Role in Microwave-Assisted Synthesis
This compound is key in microwave-assisted syntheses, forming new derivatives with significant charge delocalization and varied molecular conformations. Its reactivity under different conditions highlights its importance in advanced synthetic chemistry (Cuartas et al., 2017).
Facilitating Chemoselective Synthesis
It is instrumental in chemoselective synthesis, aiding in the creation of alkylamino-pyrazole-4-carbaldehydes with high yields and efficiency. Its role in facilitating nucleophilic substitution and catalysis underscores its utility in organic synthesis (Orrego-Hernández et al., 2015).
Use in Sonogashira-Type Reactions
This compound is a precursor in Sonogashira-type cross-coupling reactions, leading to the formation of diverse pyrazole derivatives. Its versatility in reaction pathways demonstrates its significant role in the synthesis of complex organic compounds (Vilkauskaitė et al., 2011).
Applications in Ultrasound-Assisted Synthesis
Its utility extends to ultrasound-assisted synthesis, where it helps in creating dihydropyrazole derivatives. This method offers advantages like simple work-up procedures and shorter reaction times, showcasing the compound's adaptability to innovative synthesis techniques (Trilleras et al., 2013).
Involvement in Baylis–Hillman Reaction
This compound also participates in the Baylis–Hillman reaction, demonstrating its reactivity with activated alkenes. This underscores its potential in creating a variety of chemically significant compounds (Zhong et al., 2010).
Role in Corrosion Protection Studies
Interestingly, this compound has been studied for its corrosion protection properties for mild steel in aggressive environments. Its efficacy as a corrosion inhibitor highlights its potential in industrial applications (Thomas et al., 2020).
Safety and Hazards
Future Directions
The future directions for 5-Chloro-1-methyl-1H-pyrazole-4-carbaldehyde could involve its use in the synthesis of new pyrazole derivatives with potential antimicrobial, antiepileptic, anti-inflammatory, antipsychotic, antidepressant, and other biological activities . It could also be used in the eco-friendly synthesis of pyrazole-1-carbothioamides with potential activity against Covid-19 main protease (MPRO) .
Mechanism of Action
Target of Action
5-Chloro-1-methyl-1H-pyrazole-4-carbaldehyde is a versatile intermediate in the synthesis of a variety of otherwise difficult to obtain, synthetically useful, and novel heterocyclic systems . It has been used in the synthesis of different polyfunctional heterocyclic compounds .
Mode of Action
The compound’s mode of action is primarily through its interaction with its targets. For instance, it has been found to offer maximum interaction on the Fe (111) plane of the metal surface . This interaction is crucial in its role as a corrosion inhibitor .
Biochemical Pathways
It’s known that the compound is an important intermediate in the synthesis of various heterocyclic systems , which could potentially affect a wide range of biochemical pathways.
Result of Action
The compound has been found to have corrosion protection properties for mild steel in hydrochloric acid . The protection efficiency decreases with an increase in temperature and acid concentration but increases with an increase in the concentration of the inhibitor .
Action Environment
The action of this compound is influenced by environmental factors. For instance, its efficiency as a corrosion inhibitor decreases with an increase in temperature and acid concentration . This suggests that the compound’s action, efficacy, and stability are sensitive to changes in the environment.
Biochemical Analysis
Biochemical Properties
It has been studied for its corrosion protection properties for mild steel in hydrochloric acid . The compound behaves like a mixed-type inhibitor and adsorbs on the metal surface .
Molecular Mechanism
It is known that the compound can interact with the Fe (111) plane of the metal surface
Temporal Effects in Laboratory Settings
The compound’s protection efficiency decreases with an increase in temperature and acid concentration but increases with an increase in the concentration of the inhibitor .
Properties
IUPAC Name |
5-chloro-1-methylpyrazole-4-carbaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5ClN2O/c1-8-5(6)4(3-9)2-7-8/h2-3H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BRTDPKPJDXNQEX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=C(C=N1)C=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30569019 | |
Record name | 5-Chloro-1-methyl-1H-pyrazole-4-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30569019 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
144.56 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
117007-77-9 | |
Record name | 5-Chloro-1-methyl-1H-pyrazole-4-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30569019 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-chloro-1-methyl-1H-pyrazole-4-carbaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.